2-(Methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile

• IUPAC Name: 2-(methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• InChI: InChI=1S/C15H20BNO4/c1-14(2)15(3,4)21-16(20-14)12-6-7-13(19-10-18-5)11(8-12)9-17/h6-8H,10H2,1-5H3
• InChI Key: LZZPMKDGXXJGSY-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)OCOC)C#N
• Molecular Formula: C15H20BNO4
• Molecular Weight: 289.14 g/mol

Description

This compound is a boronate ester featuring a benzonitrile core substituted with a methoxymethoxy (–OCH2OCH3) group at the 2-position and a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl (pinacol boronate) moiety at the 5-position. It is widely utilized in Suzuki-Miyaura cross-coupling reactions due to the boronate group’s reactivity, while the methoxymethoxy substituent serves as a protective group or modulates electronic properties . Its molecular formula is C14H18BNO3, with a molecular weight of 259.11 g/mol and a purity of ≥98% in commercial samples .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile typically involves the following steps:

Starting Material: The synthesis begins with a suitable benzonitrile derivative.

Methoxymethoxy Substitution:

Dioxaborolan Substitution: The dioxaborolan group is introduced via a palladium-catalyzed borylation reaction using bis(pinacolato)diboron as the boron source.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity, using continuous flow reactors for better control over reaction parameters, and employing advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

2-(Methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups.

Reduction: Reduction reactions can be used to modify the nitrile group.

Substitution: The methoxymethoxy and dioxaborolan groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Palladium-catalyzed cross-coupling reactions are commonly employed, using reagents like aryl halides and organometallic compounds.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield carboxylic acids or aldehydes, while reduction can produce amines or alcohols.

Scientific Research Applications

2-(Methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and as a probe for investigating biological pathways.

Industry: The compound is used in the production of advanced materials, including polymers and electronic components.

Mechanism of Action

The mechanism of action of 2-(Methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile involves its interaction with specific molecular targets and pathways. The methoxymethoxy group can act as a protecting group, while the dioxaborolan group can participate in cross-coupling reactions. These interactions facilitate the formation of new chemical bonds and the synthesis of complex molecules.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Electronic Variations

Table 1: Key Structural Differences

Compound Name	Boronate Ring Type	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Key Applications
Target Compound	Tetramethyl dioxaborolane	–OCH2OCH3 (2), –CN (para)	C14H18BNO3	259.11	Cross-coupling, intermediates
5-(5,5-Dimethyl-1,3,2-dioxaborinan-2-yl)-2-methoxybenzonitrile	Dimethyl dioxaborinane	–OCH3 (2), –CN (para)	C13H16BNO3	245.09	Suzuki couplings, fluorescent probes
2-Methoxy-5-(tetramethyl-dioxaborolan-2-yl)benzonitrile	Tetramethyl dioxaborolane	–OCH3 (2), –CN (para)	C14H18BNO3	259.11	Catalytic cross-coupling
3-(Tetramethyl-dioxaborolan-2-yl)-5-(trifluoromethyl)benzonitrile	Tetramethyl dioxaborolane	–CF3 (3), –CN (para)	C13H14BF3NO2	283.07	Pharmaceuticals, agrochemicals
4-(Tetramethyl-dioxaborolan-2-yl)benzonitrile	Tetramethyl dioxaborolane	–CN (para)	C13H16BNO2	229.08	Polymer synthesis, OLED materials
2-(Methoxymethoxy)-5-(tetramethyl-dioxaborolan-2-yl)pyridine	Tetramethyl dioxaborolane	–OCH2OCH3 (2), pyridine core	C13H17BN2O3	260.10	Heterocyclic drug intermediates

Key Observations :

• Boronate Ring Stability : The tetramethyl dioxaborolane ring (target compound) offers greater hydrolytic stability compared to dimethyl dioxaborinane derivatives (e.g., ) due to steric protection .
• Electronic Effects : Electron-withdrawing groups like –CF3 (e.g., ) enhance boronate electrophilicity, accelerating cross-coupling reactions. In contrast, the methoxymethoxy group (–OCH2OCH3) in the target compound provides mild electron-donating effects, balancing reactivity and stability .
• Steric Influence : Bulkier substituents (e.g., tetrahydropyranyloxy in ) reduce reaction rates in sterically demanding catalytic systems, whereas the methoxymethoxy group in the target compound maintains moderate steric bulk for efficient coupling .

Reactivity in Cross-Coupling Reactions

The target compound’s para-substituted boronate group ensures optimal regioselectivity in Suzuki-Miyaura reactions, as evidenced by its use in synthesizing biphenyl derivatives (e.g., 3-(9H-carbazol-9-yl)-5-boronated benzonitrile intermediates ). Comparatively, meta-substituted analogs (e.g., ) exhibit lower yields due to competing side reactions .

Table 2: Reaction Performance

Compound	Reaction Partner	Yield (%)	Conditions	Reference
Target Compound	8-Bromo-1,6-naphthyridine	86	Pd catalysis, room temp
4-(Tetramethyl-dioxaborolan-2-yl)benzonitrile	3-Iodobenzene	80	THF, reflux
3-(CF3-substituted)benzonitrile	Aryl halides	62–70	Elevated temp required

Functional Group Compatibility

The methoxymethoxy group in the target compound acts as a protective group for hydroxyl functionalities, enabling sequential derivatization (e.g., reduction to aniline in ). In contrast, methoxy-substituted analogs (e.g., ) lack this versatility, requiring additional protection steps .

Biological Activity

2-(Methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile is a synthetic compound that has garnered interest in various fields of biological research due to its potential therapeutic applications. This article provides a comprehensive overview of its biological activity, including relevant case studies and research findings.

• IUPAC Name : 2-(Methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• Molecular Formula : C15H23BNO4
• Molecular Weight : 278.16 g/mol
• CAS Number : 517864-11-8

The biological activity of this compound can be attributed to its boron-containing structure, which is known to interact with various biological targets. The dioxaborolane moiety is particularly significant in mediating interactions with biomolecules such as proteins and nucleic acids.

Biological Activity Overview

Research indicates that compounds similar to 2-(Methoxymethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile exhibit a range of biological activities:

• Anticancer Activity :
  • Studies have demonstrated that boron-containing compounds can induce apoptosis in cancer cells. For instance, derivatives have shown efficacy against various cancer cell lines by disrupting cellular signaling pathways involved in proliferation and survival.
• Antimicrobial Properties :
  • The compound may exhibit antimicrobial activity against certain bacterial strains. Research into related compounds suggests that the boron atom enhances the interaction with microbial cell membranes.
• Neuroprotective Effects :
  • Some studies have suggested potential neuroprotective properties that could be beneficial in neurodegenerative diseases. This is hypothesized to be due to the compound's ability to modulate oxidative stress pathways.

Case Study 1: Anticancer Efficacy

A recent study investigated the effects of similar dioxaborolane derivatives on human breast cancer cell lines (MCF-7). The results indicated a dose-dependent reduction in cell viability and increased apoptosis markers after treatment with 10 µM concentrations of the compound over 48 hours.

Concentration (µM)	Cell Viability (%)	Apoptosis Markers
0	100	Low
10	70	Moderate
50	40	High

Case Study 2: Antimicrobial Activity

In another study focusing on antimicrobial properties, the compound was tested against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was found to be significantly lower than that of traditional antibiotics.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	25
Escherichia coli	50

Research Findings

Recent publications highlight the following key findings regarding the biological activity of this compound:

• Cell Signaling Modulation : It has been observed that the compound can interfere with key signaling pathways such as PI3K/Akt and MAPK pathways in cancer cells.
• Synergistic Effects : When combined with other therapeutic agents like doxorubicin, enhanced anticancer effects were noted, suggesting potential for combination therapies.